N-(4-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H23ClN2O/c1-12-9-13(2)11-19(10-12)8-7-16(20)18-15-5-3-14(17)4-6-15/h3-6,12-13H,7-11H2,1-2H3,(H,18,20)
• InChI Key: UCDGRAQDXGRBCS-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC=C(C=C2)Cl)C

Description

N-(4-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized by researchers at Pfizer in the late 1990s and was initially developed as a potential analgesic drug. However, further studies revealed that CDP has a unique mechanism of action, which makes it a promising candidate for a range of therapeutic applications.

Mechanism of Action

CDP works by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain, leading to an increase in the levels of these neurotransmitters. This increase in neurotransmitter levels is believed to be responsible for the therapeutic effects of CDP.
Biochemical and Physiological Effects:
CDP has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine, norepinephrine, and serotonin levels in the brain, which can improve mood and cognitive function. CDP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using CDP in lab experiments include its unique mechanism of action and potential therapeutic applications. However, there are also some limitations to using CDP in lab experiments. For example, it may have off-target effects on other neurotransmitter systems, which could complicate data interpretation.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide. One area of focus is the development of CDP derivatives that have improved pharmacokinetic properties and reduced off-target effects. Another area of focus is the investigation of the potential therapeutic applications of CDP in various neurological disorders and inflammatory conditions.
In conclusion, N-(4-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is a promising chemical compound that has gained significant attention in scientific research due to its unique mechanism of action and potential therapeutic applications. Further research is needed to fully understand the biochemical and physiological effects of CDP and to develop derivatives with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide involves the reaction of 4-chlorobenzoyl chloride with 3,5-dimethylpiperidine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure CDP.

Scientific Research Applications

The unique mechanism of action of CDP has made it a promising candidate for a range of therapeutic applications. It has been studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia. CDP has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.